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Compound of Interest

Compound Name: Acid Red 407

Cat. No.: B1177187

An In-depth Technical Guide to Acid Red 407 (CAS Number: 146103-68-6)

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analysis of Acid Red 407, a synthetic azo dye. The information is intended for
researchers, scientists, and professionals in drug development and other relevant industries.

Physicochemical Data

Acid Red 407, also known as C.I. Acid Red 407, is a monoazo dye.[1][2] It is characterized by
its vibrant red color and is utilized in various industrial applications.[3] The fundamental
structure consists of a benzene ring and two sulfonic acid groups, with two sodium ions.[3]

Summary of Physicochemical Properties:
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Property

Value

Source(s)

CAS Number

146103-68-6

[LIE3]L415]e] 7 18Ie]

Molecular Formula

C22H14N2Na209S2 or

[3]

C20H12N207S2Na2

Appearance Red to Dark Red Powder [L1[31[4]1[5][10]

Odor Odorless [31[5]
Soluble in water, with

Solubility enhanced solubility under [11[3114116][10]
acidic conditions.

pH 7.5 [5]

Melting Point Not available [5]

Boiling Point Not applicable [5]
Stable under normal

. temperatures and pressures.

Stability _ [4][5][6][10]
Fades when exposed to light
and heat.

Fastness Properties:

Property Rating Source(s)

Light Fastness 4-5 [1]

Washing Fastness 4-5 [1]

Synthesis and Mechanism of Action

The synthesis of Acid Red 407, like many azo dyes, typically involves a two-step process:

diazotization followed by a coupling reaction.[11][12][13] Another described method is a

condensation reaction.[4][11]

General Synthesis Pathway for Azo Dyes:
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'
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i

'
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:
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General synthesis pathway of azo dyes.

The mechanism of action for Acid Red 407 as a dye involves the binding of its molecules to

the fibers of the material being colored, such as textiles or paper.[3] This interaction leads to

the absorption and reflection of specific light wavelengths, resulting in the perception of a

vibrant red color.[3]

Mechanism of Dyeing:

Acid Red 407 Molecules Binding

Interaction

(e.g., Textile, Paper)

Substrate Fibers | —

Dyed Material
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Interaction of Acid Red 407 with substrate fibers.

Experimental Protocols

Detailed experimental protocols for Acid Red 407 are not readily available in the public
domain. However, standard methodologies for characterizing dyes can be applied.

a) Determination of Melting Point:

A common method for determining the melting point of a solid organic compound is using a
melting point apparatus.[14]

Sample Preparation: A small amount of the dry, powdered dye is packed into a capillary tube
to a height of 2-3 mm.[14]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[14]

o Heating: The sample is heated at a controlled rate. A slower rate (e.g., 1-2 °C per minute) is
used when approaching the expected melting point to ensure accuracy.[14]

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted.[14]

o Mixed Melting Point: To confirm the identity of the compound, a mixed melting point can be
determined by mixing the sample with a known standard.[15]

b) Determination of Solubility:

A dye solubility test can be performed to determine the solubility characteristics of Acid Red
407 in various solvents.[16][17]

o Sample Preparation: A known amount of Acid Red 407 is added to a specific volume of the
solvent (e.g., water, ethanol) in a test tube.
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o Dissolution: The mixture is agitated (e.g., by vortexing or shaking) to facilitate dissolution.
Gentle heating may be applied if necessary.

o Observation: The solution is visually inspected for the presence of undissolved solid.

o Quantitative Analysis: For a more precise measurement, the saturated solution can be
filtered, and the concentration of the dissolved dye in the filtrate can be determined
spectrophotometrically.

c) Determination of Insoluble Content:
This protocol is used to quantify impurities that are not soluble in the primary solvent.[18]

» Dissolution: A precisely weighed sample of the dye is dissolved in a specified volume of a
solvent (e.g., water).[18]

« Filtration: The solution is filtered through a pre-weighed filter paper to separate any insoluble
matter.[18]

e Drying: The filter paper with the insoluble residue is dried in an oven at a constant
temperature until a constant weight is achieved.[18]

o Calculation: The percentage of insoluble content is calculated based on the weight of the
residue and the initial sample weight.[18]

Quality Control

Rigorous quality control is essential in the industrial production of Acid Red 407 to ensure
product consistency and performance.[11]

Industrial Quality Control Workflow:
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A typical quality control workflow for Acid Red 407 production.
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Safety and Handling

Acid Red 407 is considered an organic synthetic dye that may cause irritation to the skin and
eyes upon direct contact.[3][4] It is important to handle this chemical with care in a well-
ventilated area.[3] Appropriate personal protective equipment, such as gloves, safety glasses,
and protective clothing, should be worn.[4][5] In case of ingestion, immediate medical attention
should be sought.[3]

Applications

Acid Red 407 is primarily used as a dye in several industries:

Textile Industry: For dyeing and printing on wool, silk, and nylon.[3][4][71[8][9][11]

Leather Industry: For coloring leather products.[1][7][8][9][11]

Paper Industry: To impart color to paper products.[1][3]

Cosmetics: Used in some cosmetic formulations.[3]

Paints and Inks: Can be used in the preparation of pigments for paints and inks.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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